Cas no 2137879-22-0 (1-Azaspiro[4.5]decan-2-one, 4-butyl-4-methyl-)

• Product Name: 1-Azaspiro[4.5]decan-2-one, 4-butyl-4-methyl-
• CAS No: 2137879-22-0
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 5293338
• Update Time: 2025-10-31

1-Azaspiro[4.5]decan-2-one, 4-butyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Azaspiro[4.5]decan-2-one, 4-butyl-4-methyl-

• Inchi： 1S/C14H25NO/c1-3-4-8-13(2)11-12(16)15-14(13)9-6-5-7-10-14/h3-11H2,1-2H3,(H,15,16)
• InChI Key： VFOHBNFVWREQMZ-UHFFFAOYSA-N
• SMILES： N1C2(CCCCC2)C(CCCC)(C)CC1=O

Additional information on 1-Azaspiro[4.5]decan-2-one, 4-butyl-4-methyl-

Comprehensive Overview of 1-Azaspiro[4.5]decan-2-one, 4-butyl-4-methyl- (CAS No. 2137879-22-0)

The compound 1-Azaspiro[4.5]decan-2-one, 4-butyl-4-methyl- (CAS No. 2137879-22-0) is a structurally unique spirocyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its spirocyclic framework and functional groups make it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological targets, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key features of 1-Azaspiro[4.5]decan-2-one, 4-butyl-4-methyl- is its rigid spirocyclic core, which enhances binding affinity and selectivity in molecular interactions. This property aligns with the growing demand for highly specific bioactive compounds in modern drug design. The compound's 4-butyl-4-methyl substitution further contributes to its lipophilicity, a critical factor in optimizing blood-brain barrier (BBB) penetration—a hot topic in CNS drug development.

In recent years, the scientific community has shown heightened interest in spirocyclic compounds due to their versatility in addressing complex diseases like neurodegenerative disorders and metabolic syndromes. A surge in Google Scholar and PubMed queries reflects this trend, with keywords such as "spirocyclic drug candidates 2024" and "aza-spirodecanone derivatives" gaining traction. The compound’s CAS No. 2137879-22-0 is frequently cited in patents related to G-protein-coupled receptor (GPCR) modulators, underscoring its industrial relevance.

From a synthetic chemistry perspective, 1-Azaspiro[4.5]decan-2-one, 4-butyl-4-methyl- exemplifies advancements in green chemistry and atom-economical synthesis. Researchers are investigating eco-friendly catalytic methods to produce such spirocycles, responding to the global push for sustainable pharmaceutical manufacturing. This aligns with frequent search terms like "green synthesis of spiro compounds" and "catalytic spirocyclization," highlighting the intersection of innovation and environmental responsibility.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure precise quality control, a priority for laboratories adhering to Good Manufacturing Practices (GMP). The compound’s stability under various pH conditions is also a subject of study, addressing common queries like "aza-spirodecanone stability profile" in academic forums.

In conclusion, 1-Azaspiro[4.5]decan-2-one, 4-butyl-4-methyl- (CAS No. 2137879-22-0) represents a promising scaffold in medicinal chemistry, with applications spanning drug discovery, material science, and catalysis. Its structural novelty and adaptability to modern synthetic challenges position it as a compound of enduring scientific and industrial interest.